
N-Bromobenzamide: A Technical Health and
Safety Guide for Research Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Benzamide, N-bromo-

Cat. No.: B3049252 Get Quote

Disclaimer: Specific health and safety data for N-bromobenzamide is not readily available in

public databases. This guide has been compiled using information from structurally related

compounds, primarily various isomers and derivatives of bromobenzamide. The provided data

should be considered representative and used with caution. A comprehensive risk assessment

should be conducted by qualified professionals before handling N-bromobenzamide.

This technical guide provides an in-depth overview of the potential health and safety

considerations for N-bromobenzamide, aimed at researchers, scientists, and professionals in

drug development. The information is collated from data available for closely related

bromobenzamide compounds.

Hazard Identification and Classification
Based on data from related compounds like 4-bromobenzamide and its N-alkylated derivatives,

N-bromobenzamide is anticipated to be a hazardous substance. The Globally Harmonized

System (GHS) classifications for these related compounds consistently indicate potential for

skin irritation, serious eye irritation, and respiratory irritation. Some derivatives are also

classified as harmful if swallowed.

Summary of GHS Hazard Classifications for Related Bromobenzamides
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Hazard Class Hazard Category GHS Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[1][2]

Specific Target Organ Toxicity

(Single Exposure); Respiratory

Tract Irritation

Category 3
H335: May cause respiratory

irritation[1][2]

Physical and Chemical Properties
The following table summarizes the physical and chemical properties of N-bromobenzamide

and its related compounds. This data is essential for understanding the substance's behavior

and for designing appropriate handling and storage procedures.

Physicochemical Data for N-Bromobenzamide and Related Compounds
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Property
4-
Bromobenzam
ide

N-Methyl-4-
bromobenzami
de

4-Bromo-N,N-
dimethylbenza
mide

N-
Bromobenzam
ide

Molecular

Formula
C7H6BrNO[3] C8H8BrNO[4] C9H10BrNO C7H6BrNO

Molecular Weight 200.03 g/mol [3]
214.06 g/mol [1]

[4]
228.09 g/mol 200.03 g/mol

CAS Number 698-67-9[3] 27466-83-7[4] 18469-37-9 19964-97-7

Appearance

White to off-white

crystalline

powder

Not specified Not specified Not specified

Melting Point 190-193 °C[3] 173-174 °C[4] Not specified Not specified

Boiling Point
309.9 °C at 760

mmHg

329.8 °C

(Predicted)[4]
Not specified Not specified

Density 1.609 g/cm³ 1.67 g/cm³[4] Not specified Not specified

First Aid Measures
In the event of exposure to N-bromobenzamide or a similar compound, the following first aid

measures are recommended:

Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. If

symptoms persist, seek immediate medical attention.

Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes while removing contaminated clothing and shoes. If irritation develops

and persists, seek medical advice.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[4]
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Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Handling, Storage, and Personal Protective
Equipment
Handling:

Use only in a well-ventilated area, preferably in a chemical fume hood.

Avoid breathing dust, vapor, mist, or gas.

Avoid contact with skin, eyes, and clothing.

Wear appropriate personal protective equipment.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container.

Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing agents.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles.

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If engineering controls do not maintain airborne concentrations to a

level which is adequate to protect worker health, a NIOSH-approved respirator should be

worn.

Experimental Protocols: A General Approach to
Dermal Toxicity Assessment
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While specific experimental protocols for N-bromobenzamide are not available, a generalized

workflow for assessing the dermal toxicity of a similar chemical entity is presented below. This

is based on standard toxicological testing guidelines.
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Phase 1: Preliminary Assessment

Phase 2: In Vitro & Ex Vivo Testing

Phase 3: In Vivo Confirmation (if necessary)

Phase 4: Data Analysis & Reporting

Literature Review & In Silico Prediction

Acute Dermal Irritation/Corrosion Study (e.g., OECD 404)

Physicochemical Characterization

Reconstructed Human Epidermis (RhE) Test (e.g., OECD 431/439)

If Irritant/Corrosive

Acute Dermal Toxicity Study (e.g., OECD 402)

If Non-IrritantSkin Absorption/Penetration Study (e.g., Franz Diffusion Cell)

Repeated Dose Dermal Toxicity Study (e.g., OECD 410)

Histopathological Examination

Statistical Analysis & Dose-Response Modeling

Final Report & Hazard Classification

Click to download full resolution via product page

Caption: Generalized workflow for assessing dermal toxicity of a chemical substance.
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Logical Relationships in Hazard Management
The effective management of chemical hazards involves a clear, logical progression from

identification to response and prevention. The following diagram illustrates this relationship for

a substance like N-bromobenzamide, based on the identified potential hazards.

Caption: Logical flow from hazard identification to prevention and response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scribd.com [scribd.com]

2. npao.ni.ac.rs [npao.ni.ac.rs]

3. Page loading... [guidechem.com]

4. mdpi.com [mdpi.com]

To cite this document: BenchChem. [N-Bromobenzamide: A Technical Health and Safety
Guide for Research Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3049252#n-bromobenzamide-health-and-safety-
information-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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